Cas no 1250187-83-7 (1-(3-methylpyridin-2-yl)cyclopropan-1-amine)

• Product Name: 1-(3-methylpyridin-2-yl)cyclopropan-1-amine
• CAS No: 1250187-83-7
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 6072549
• PubChem ID: 62677174
• Update Time: 2025-05-21

1-(3-methylpyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpyridin-2-yl)cyclopropan-1-amine
• Cyclopropanamine, 1-(3-methyl-2-pyridinyl)-

• Inchi： 1S/C9H12N2/c1-7-3-2-6-11-8(7)9(10)4-5-9/h2-3,6H,4-5,10H2,1H3
• InChI Key： NIOKOKWIFBREMU-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2C)(N)CC1

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 257.8±28.0 °C(Predicted)
• pka: 7.82±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(3-methylpyridin-2-yl)cyclopropan-1-amine

Recent Advances in the Study of 1-(3-methylpyridin-2-yl)cyclopropan-1-amine (CAS: 1250187-83-7)

1-(3-methylpyridin-2-yl)cyclopropan-1-amine (CAS: 1250187-83-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylamine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

The synthesis of 1-(3-methylpyridin-2-yl)cyclopropan-1-amine has been optimized to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions, followed by cyclopropanation and subsequent amine functionalization. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity and purity.

Pharmacological evaluations of 1-(3-methylpyridin-2-yl)cyclopropan-1-amine have revealed its potent activity as a modulator of specific neurotransmitter receptors. In vitro studies demonstrated its high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in various neurological and psychiatric disorders. Notably, the compound exhibited selective binding to receptor subtypes, suggesting its potential as a targeted therapeutic agent with reduced off-target effects.

Further investigations into the compound's mechanism of action have provided insights into its interaction with biological targets. Molecular docking studies and X-ray crystallography have elucidated the binding mode of 1-(3-methylpyridin-2-yl)cyclopropan-1-amine within the active site of its target receptor. These findings have been instrumental in guiding the design of derivatives with enhanced potency and selectivity.

In vivo studies have also been conducted to assess the compound's pharmacokinetic and safety profiles. Preliminary results indicate favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development. However, challenges such as metabolic stability and potential toxicity in long-term use remain to be addressed in subsequent research phases.

The potential therapeutic applications of 1-(3-methylpyridin-2-yl)cyclopropan-1-amine span a range of indications, including neurodegenerative diseases, mood disorders, and chronic pain. Its unique structural features and promising pharmacological properties position it as a valuable scaffold for the development of next-generation therapeutics. Ongoing research aims to explore its full therapeutic potential and optimize its drug-like properties.

In conclusion, 1-(3-methylpyridin-2-yl)cyclopropan-1-amine (CAS: 1250187-83-7) represents a significant advancement in the field of medicinal chemistry. Its synthesis, pharmacological characterization, and mechanistic insights provide a solid foundation for future drug development efforts. As research progresses, this compound is expected to play a pivotal role in addressing unmet medical needs and advancing the frontiers of chemical biology and pharmaceutical science.